2-Bromo-1-(6-methoxypyridin-3-yl)ethanone

• IUPAC Name: 2-bromo-1-(6-methoxypyridin-3-yl)ethanone
• InChI: InChI=1S/C8H8BrNO2/c1-12-8-3-2-6(5-10-8)7(11)4-9/h2-3,5H,4H2,1H3
• InChI Key: CMOXUHAYWKQNPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C(=O)CBr
• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol
• CAS No.: 1186113-51-8

Description

“2-Bromo-1-(6-methoxypyridin-3-yl)ethanone” is a chemical compound with the molecular formula C8H8BrNO2. It is a derivative of pyridine, which is a basic heterocyclic organic compound.

Scientific Research Applications

• Intermediate in Organic Synthesis : The compound serves as a key intermediate in the synthesis of various heterocyclic compounds. For example, it has been utilized in the creation of pyridylcarbene intermediates through thermal decomposition, leading to the formation of compounds like 2-bromo-6-vinylpyridine and others, showcasing its versatility in organic synthesis (Abarca, Ballesteros, & Blanco, 2006).

• Selective α-Monobromination : Research on the selective α-monobromination of alkylaryl ketones, including compounds similar to 2-Bromo-1-(6-methoxypyridin-3-yl)ethanone, highlights the efficiency of using bromine sources for regioselective bromination, contributing to the synthesis of α-bromo-alkylaryl ketones in good yields. This process underscores the compound's significance in facilitating selective reactions in organic chemistry (Ying, 2011).

• Enantiomerically Pure Synthesis : The compound has also been part of studies focusing on the synthesis of enantiomerically pure molecules. For instance, a facile procedure developed for the synthesis of enantiomerically pure compounds starting from related bromophenyl ethanones demonstrates the potential of using this compound in the preparation of optically active molecules, which are crucial in medicinal chemistry and drug development (Zhang et al., 2014).

• Biological Activity Investigations : Beyond its use in synthetic chemistry, derivatives of this compound have been explored for their biological activities. The synthesis of new thiazolo[3,2-a]benzimidazole derivatives from related compounds has revealed significant immunosuppressive and immunostimulatory effects, indicating the compound's relevance in the development of potential therapeutic agents (Abdel‐Aziz et al., 2011).

• Catalytic Processes and Biological Evaluations : Studies have also focused on catalytic processes involving this compound, leading to the synthesis of molecules with potential as β-adrenergic receptor blockers, showcasing its utility in the creation of precursors for pharmaceuticals with high enantiomeric purity and yield, underlining the environmental and moderate reaction conditions beneficial for commercial scale applications (Taşdemir et al., 2020).